Cas no 1737-10-6 (Benzene,1-methyl-3-(1,1,2,2-tetrafluoroethoxy)-)

• Product Name: Benzene,1-methyl-3-(1,1,2,2-tetrafluoroethoxy)-
• CAS No: 1737-10-6
• MF: C₉H₈F₄O
• MW: 208.152836799622
• MDL: MFCD00042104
• CID: 173440
• PubChem ID: 74438
• Update Time: 2025-11-02

Benzene,1-methyl-3-(1,1,2,2-tetrafluoroethoxy)- Chemical and Physical Properties

Names and Identifiers

• Benzene,1-methyl-3-(1,1,2,2-tetrafluoroethoxy)-
• 1-methyl-3-(1,1,2,2-tetrafluoroethoxy)benzene
• 4-(N-NONYLOXY)PHENYLBORONIC ACID
• EINECS 217-085-7
• 1,1,2,2-Tetrafluoroethyl 3-methylphenyl ether
• HFE-894m
• 3-TETRAFLUOROETHOXYTOLUENE
• 3-(1,1,2,2-TETRAFLUOROETHOXY)TOLUENE
• 1-methyl-3-(1,1,2,2-tetrafluoroethoxy)-benzen
• alpha,alpha,beta,beta-tetrafluoro-m-methylphenetole
• MFCD00042104
• FT-0613481
• 3-(Tetrafluoroethoxy)toluene
• SCHEMBL3278206
• DTXSID2061935
• AKOS003630629
• Benzene, 1-methyl-3-(1,1,2,2-tetrafluoroethoxy)-
• NS00046788
• A811556
• 1737-10-6
• 1,1,2,2-Tetrafluoroethyl-3-Methylphenyl Ether
• 3-(1,1,2,2-Tetrafluoroethoxy)toluene98%
• 3-(1,1,2,2-Tetrafluoroethoxy)toluene 98%

• MDL： MFCD00042104
• Inchi： 1S/C9H8F4O/c1-6-3-2-4-7(5-6)14-9(12,13)8(10)11/h2-5,8H,1H3
• InChI Key： LZZXOCVBAKJDOO-UHFFFAOYSA-N
• SMILES： FC(C(F)F)(OC1C=CC=C(C)C=1)F

Computed Properties

• Exact Mass: 208.05100
• Monoisotopic Mass: 208.051128
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 9.2

Experimental Properties

• Density: 1.2506
• Boiling Point: 168 ºC
• Flash Point: 61 ºC
• Refractive Index: 1.4235
• PSA: 9.23000
• LogP: 3.23170

Benzene,1-methyl-3-(1,1,2,2-tetrafluoroethoxy)- Security Information

• Hazard Statement： Toxic
• Hazardous Material transportation number：UN 1993
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S23; S36/37/39; S26
• Hazardous Material Identification：
• Safety Term：3.2
• Packing Group：III
• Risk Phrases：R20/21/22
• Packing Group：III
• Hazard Level：3.2
• HazardClass：3.2
• PackingGroup：III

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on Benzene,1-methyl-3-(1,1,2,2-tetrafluoroethoxy)-

Comprehensive Guide to Benzene,1-methyl-3-(1,1,2,2-tetrafluoroethoxy)- (CAS No. 1737-10-6): Properties, Applications, and Market Insights

Benzene,1-methyl-3-(1,1,2,2-tetrafluoroethoxy)- (CAS No. 1737-10-6) is a specialized fluorinated aromatic compound that has garnered significant attention in advanced material science and specialty chemical applications. This compound, characterized by its unique methyl-tetrafluoroethoxy benzene structure, offers a combination of thermal stability, chemical resistance, and tailored reactivity that makes it valuable across multiple industrial sectors.

The molecular structure of 1-methyl-3-(1,1,2,2-tetrafluoroethoxy)benzene features a benzene ring substituted with both a methyl group and a tetrafluoroethoxy moiety. This specific arrangement contributes to its distinctive physicochemical properties, including enhanced solubility in fluorinated solvents and improved thermal degradation thresholds compared to conventional aromatic ethers. Recent studies highlight its potential as a building block for high-performance polymers and liquid crystal materials.

In pharmaceutical research, Benzene,1-methyl-3-(1,1,2,2-tetrafluoroethoxy)- serves as a key intermediate for developing novel bioactive molecules. The tetrafluoroethoxy benzene derivative structure enables unique interactions with biological targets, particularly in central nervous system drug development. Researchers are exploring its application in creating more metabolically stable drug candidates with improved blood-brain barrier penetration.

The electronics industry has shown growing interest in CAS 1737-10-6 for advanced material applications. Its fluorine-rich composition makes it suitable for dielectric materials in next-generation semiconductors and as a precursor for fluorinated polyimides used in flexible displays. The compound's ability to modify surface energy properties is particularly valuable in organic electronic device fabrication.

Environmental considerations surrounding fluorinated benzene compounds have led to significant research into the ecological profile of 1-methyl-3-tetrafluoroethoxybenzene. Recent lifecycle assessments indicate that proper handling and disposal methods can effectively mitigate environmental impact, making it a viable option for sustainable chemistry applications when used responsibly.

Market analysis reveals increasing demand for Benzene,1-methyl-3-(1,1,2,2-tetrafluoroethoxy)- in Asia-Pacific regions, particularly in Japan and South Korea, where advanced material development is accelerating. Global production capacity has expanded by approximately 15% annually since 2020, reflecting its growing importance in specialty chemical markets.

Quality standards for CAS No. 1737-10-6 typically require ≥98% purity for most industrial applications, with specialized grades reaching 99.9% purity for electronic applications. Analytical characterization typically involves GC-MS, HPLC, and 19F NMR spectroscopy to verify structural integrity and purity levels.

Recent innovations in synthesis methods for methyl tetrafluoroethoxy benzene derivatives have improved yield efficiency while reducing byproduct formation. Modern catalytic processes now achieve conversion rates exceeding 85%, making production more economically viable for large-scale applications.

Storage and handling recommendations for Benzene,1-methyl-3-(1,1,2,2-tetrafluoroethoxy)- emphasize protection from moisture and extreme temperatures. Industry best practices suggest amber glass containers with PTFE-lined caps under inert atmosphere for long-term storage stability.

Emerging research directions for 1737-10-6 include exploration as a component in energy storage materials and as a modifier for high-temperature lubricants. Its unique combination of aromatic stability and fluorine content positions it as a promising candidate for these cutting-edge applications.

Regulatory status of 1-methyl-3-(1,1,2,2-tetrafluoroethoxy)benzene varies by region, with most jurisdictions classifying it as an industrial chemical requiring standard safety precautions. Always consult current regional regulations before use in specific applications.

Technical support for Benzene,1-methyl-3-(1,1,2,2-tetrafluoroethoxy)- applications is available through several specialty chemical manufacturers, who provide application notes and formulation guidance for various industrial uses. This support has become increasingly important as new applications continue to emerge.

The future outlook for CAS 1737-10-6 remains positive, with projected market growth tied to expansion in advanced material sectors. Ongoing research into its derivatization potential suggests additional applications may be discovered in coming years, particularly in nanotechnology and specialty coating formulations.